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Compound of Interest

Compound Name: 6-Fluoroindole

Cat. No.: B127801 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 6-Fluoroindole, a halogen-substituted indole utilized in the synthesis

of various therapeutic agents. Adherence to these protocols is critical for ensuring a safe

laboratory environment and the integrity of your research.

6-Fluoroindole is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2][3][4] This document outlines the necessary personal protective

equipment (PPE), procedural steps for safe handling and disposal, and emergency first aid

measures.

Hazard Identification and Physical Properties
A clear understanding of the substance's properties is the first step toward safe handling. Key

quantitative data for 6-Fluoroindole is summarized below for easy reference.
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Property Value Source

CAS Number 399-51-9

Molecular Formula C8H6FN

Molecular Weight 135.14 g/mol

Appearance
Off-white to yellow crystalline

powder

Melting Point 72-76 °C

Signal Word Warning

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6-Fluoroindole minimizes the risk of exposure and

contamination. The following step-by-step guidance covers the entire lifecycle of the chemical

within a laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong acids, and strong bases. The container should be

kept tightly closed. Recommended storage is at ambient temperature or refrigerated at -15°C

to -20°C for long-term stability, protected from light.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 6-Fluoroindole.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use.

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles

that comply with EN166 (EU) or OSHA standards.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent respirator should be used. All handling should be performed in a well-

ventilated area, preferably within a chemical fume hood.

Handling and Experimental Use
Work Area: Designate a specific area for handling 6-Fluoroindole. This area should be

equipped with an eyewash station and a safety shower.

Weighing: Conduct weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling the compound, before breaks, and at the end of the workday.

Spill Management
Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal. A vacuum cleaner equipped with a

HEPA filter can also be used.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.
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Proper disposal of 6-Fluoroindole and its waste is crucial to prevent environmental

contamination.

Waste Segregation: Collect all solid waste, including contaminated gloves, wipes, and

weighing paper, in a designated and clearly labeled hazardous waste container.

Containerization: Use the original container or a compatible, well-sealed container for waste.

Ensure the container is properly labeled with the full chemical name and hazard warnings.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service. The preferred method is incineration by an accredited disposal contractor.

Do not dispose of 6-Fluoroindole down the drain or in the regular trash.

Emergency Procedures: First Aid
In case of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If skin irritation occurs, get medical advice.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention if you feel unwell.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 6-Fluoroindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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